ethyl 4-[({[2-(4-fluorophenyl)ethyl]amino}carbonyl)amino]benzoate

• IUPAC Name: ethyl 4-[2-(4-fluorophenyl)ethylcarbamoylamino]benzoate
• InChI: InChI=1S/C18H19FN2O3/c1-2-24-17(22)14-5-9-16(10-6-14)21-18(23)20-12-11-13-3-7-15(19)8-4-13/h3-10H,2,11-12H2,1H3,(H2,20,21,23)
• InChI Key: NQHLDNVGCZLDKI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)NCCC2=CC=C(C=C2)F
• Molecular Formula: C18H19FN2O3
• Molecular Weight: 330.4 g/mol

Description

Ethyl 4-[({[2-(4-fluorophenyl)ethyl]amino}carbonyl)amino]benzoate, commonly known as EFEB, is a synthetic compound that has been studied for its potential applications in scientific research. EFEB belongs to the class of benzamide derivatives and has been found to exhibit interesting biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of EFEB is not fully understood, but it is believed to act as a dopamine and serotonin reuptake inhibitor. EFEB has been found to increase the levels of these neurotransmitters in the brain, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
EFEB has been found to exhibit interesting biochemical and physiological effects. It has been shown to increase the levels of dopamine and serotonin in the brain, which may contribute to its antidepressant and anxiolytic effects. EFEB has also been found to have anxiogenic effects in animal models, suggesting that it may have potential applications in the study of anxiety disorders.

Advantages and Limitations for Lab Experiments

EFEB has several advantages for use in laboratory experiments. It is a synthetic compound that can be easily synthesized using a multi-step process. EFEB has also been found to exhibit interesting biochemical and physiological effects, making it a promising compound for further study. However, there are also limitations to the use of EFEB in laboratory experiments. Its exact mechanism of action is not fully understood, and more research is needed to determine its safety and efficacy.

Future Directions

There are several future directions for the study of EFEB. One potential direction is to study its effects on other neurotransmitter systems, such as the glutamate system. EFEB may also have potential applications in the study of other psychiatric disorders, such as bipolar disorder and schizophrenia. Additionally, more research is needed to determine the safety and efficacy of EFEB for therapeutic use in humans.
Conclusion:
EFEB is a synthetic compound that has been studied for its potential applications in scientific research. It has been found to exhibit interesting biochemical and physiological effects, particularly in the modulation of dopamine and serotonin levels. EFEB has potential applications in the study of psychiatric disorders such as depression and anxiety, and there are several future directions for its study. However, more research is needed to determine its safety and efficacy for therapeutic use in humans.

Synthesis Methods

EFEB can be synthesized using a multi-step process that involves the reaction of several chemical reagents. The first step involves the reaction of 4-fluorobenzaldehyde with 2-bromoethylamine hydrobromide to form 2-(4-fluorophenyl)ethylamine. This intermediate is then reacted with ethyl 4-aminobenzoate in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to form EFEB. The final product is obtained after purification using column chromatography.

Scientific Research Applications

EFEB has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been found to exhibit interesting effects on the central nervous system, including the modulation of dopamine and serotonin levels. EFEB has also been studied for its potential therapeutic applications in the treatment of psychiatric disorders such as depression and anxiety.